Cas no 769888-51-9 (O-(oxan-4-yl)methylhydroxylamine)

O-(Oxan-4-yl)methylhydroxylamine is a versatile hydroxylamine derivative featuring a tetrahydro-2H-pyran-4-ylmethyl ether substituent. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its stability and reactivity as a nucleophile, enabling efficient oxime and hydroxamic acid formation. The oxan-4-yl (tetrahydropyranyl) group enhances solubility and modulates steric and electronic properties, making it useful in complex molecule construction. Its compatibility with a range of reaction conditions and functional groups allows for selective transformations, including protection strategies and ligation reactions. The compound is commonly employed in the synthesis of pharmaceuticals, agrochemicals, and advanced intermediates.

O-(oxan-4-yl)methylhydroxylamine structure

769888-51-9 structure

Product Name:O-(oxan-4-yl)methylhydroxylamine

CAS No:769888-51-9

MF:C₆H₁₃NO₂

MW:131.172921895981

MDL:MFCD11618110

CID:5233800

PubChem ID:15166442

Update Time:2026-03-08

O-(oxan-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

- Hydroxylamine, O-[(tetrahydro-2H-pyran-4-yl)methyl]-
- O-((tetrahydro-2H-pyran-4-yl)methyl)hydroxylamine
- O-(oxan-4-yl)methylhydroxylamine
- MDL： MFCD11618110
- Inchi： 1S/C6H13NO2/c7-9-5-6-1-3-8-4-2-6/h6H,1-5,7H2
- InChI Key： VJMFCTRXNWBQBZ-UHFFFAOYSA-N
- SMILES： NOCC1CCOCC1

Computed Properties

Exact Mass: 131.094628657g/mol
Monoisotopic Mass: 131.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 71.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 44.5Å²

O-(oxan-4-yl)methylhydroxylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY281581-1g	O-[(Tetrahydro-2H-pyran-4-yl)methyl]hydroxylamine	769888-51-9	≥95%	1g	¥8325.00	2025-04-13
eNovation Chemicals LLC	Y1187303-1g	O-[(Tetrahydro-2H-pyran-4-yl)methyl]hydroxylamine	769888-51-9	95%	1g	$1015	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1357730-1g	o-((Tetrahydro-2h-pyran-4-yl)methyl)hydroxylamine	769888-51-9	98%	1g	￥7992.00	2024-07-28
Enamine	EN300-1841106-0.05g	O-[(oxan-4-yl)methyl]hydroxylamine	769888-51-9	95%	0.05g	$268.0	2023-09-19
Enamine	EN300-1841106-0.1g	O-[(oxan-4-yl)methyl]hydroxylamine	769888-51-9	95%	0.1g	$400.0	2023-09-19
Enamine	EN300-1841106-0.25g	O-[(oxan-4-yl)methyl]hydroxylamine	769888-51-9	95%	0.25g	$572.0	2023-09-19
Enamine	EN300-1841106-0.5g	O-[(oxan-4-yl)methyl]hydroxylamine	769888-51-9	95%	0.5g	$902.0	2023-09-19
Enamine	EN300-1841106-1.0g	O-[(oxan-4-yl)methyl]hydroxylamine	769888-51-9	95%	1g	$1157.0	2023-06-03
Enamine	EN300-1841106-2.5g	O-[(oxan-4-yl)methyl]hydroxylamine	769888-51-9	95%	2.5g	$2268.0	2023-09-19
Enamine	EN300-1841106-5.0g	O-[(oxan-4-yl)methyl]hydroxylamine	769888-51-9	95%	5g	$3355.0	2023-06-03